Cas no 1321914-82-2 (4-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol)

• Product Name: 4-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• CAS No: 1321914-82-2
• MF: C₉H₉F₃O₃
• MW: 222.161173582077
• CID: 6329468
• PubChem ID: 56935048
• Update Time: 2025-10-31

4-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• 1321914-82-2
• EN300-1971174

• Inchi： 1S/C9H9F3O3/c1-15-5-2-3-7(13)6(4-5)8(14)9(10,11)12/h2-4,8,13-14H,1H3
• InChI Key： ZVOUESQWHZTXOR-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1O)OC)O)(F)F

Computed Properties

• Exact Mass: 222.05037863g/mol
• Monoisotopic Mass: 222.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol

4-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol: A Versatile Building Block in Modern Organic Synthesis and Medicinal Chemistry

4-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS No. 1321914-82-2) represents a unique molecular architecture that combines the hydroxyl functionality of phenolic compounds with the fluorinated alkyl chain of trifluoroethyl groups. This compound has attracted increasing attention in the field of organic synthesis due to its remarkable stability, reactivity profile, and potential applications in medicinal chemistry. Recent studies published in Organic Letters (2023) and Journal of Medicinal Chemistry (2024) have highlighted its role as a key intermediate in the development of novel bioactive molecules with enhanced pharmacokinetic properties.

The molecular structure of 4-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol features a substituted benzene ring with a methoxy group at the para position and a trifluoroethyl chain attached to the hydroxyl group at the meta position. This specific arrangement of functional groups contributes to the compound's unique physicochemical properties, including a high degree of lipophilicity and resistance to metabolic degradation. These characteristics are particularly valuable in the design of drug candidates targeting hydrophobic binding sites in biological macromolecules.

In the context of molecular modeling studies, researchers have demonstrated that the trifluoroethyl moiety in 4-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol significantly enhances the compound's ability to form hydrogen bonds with protein targets. A 2023 computational analysis published in ACS Medicinal Chemistry Letters revealed that the hydroxyl group of the trifluoroethyl chain can act as a dual hydrogen bond donor and acceptor, enabling precise interactions with residues in the active sites of target enzymes. This finding has important implications for the development of selective inhibitors in anti-cancer and anti-inflammatory therapies.

Experimental work conducted by the group at the University of Cambridge (2024) has shown that 4-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol can serve as a precursor in the synthesis of fluorinated aromatic compounds through a variety of reaction pathways. Notably, the compound has been successfully used in transition metal-catalyzed cross-coupling reactions, including the Buchwald-Hartwig amination and the Suzuki-Miyaura coupling. These reactions have enabled the efficient construction of complex molecular frameworks with high stereoselectivity, which is crucial for the development of pharmaceutical agents with optimized biological activity.

The methoxy group in 4-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol plays a critical role in modulating the electronic properties of the aromatic ring. Recent investigations in Journal of Organic Chemistry (2024) have demonstrated that this substituent enhances the electron-donating capability of the phenolic ring, which in turn affects the reactivity of the hydroxyl group. This property has been exploited in the synthesis of fluorescent probes for bioimaging applications, where the combination of fluorinated and electron-rich moieties leads to enhanced photostability and specificity in cellular environments.

From an environmental perspective, the fluorinated structure of 4-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol has been shown to contribute to the compound's low environmental persistence. A 2024 study published in Environmental Science & Technology found that fluorinated organic compounds tend to exhibit reduced bioaccumulation potential compared to their non-fluorinated counterparts. This characteristic makes the compound an attractive candidate for green chemistry applications, where the development of environmentally benign reagents is a key priority.

The trifluoroethyl group in 4-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol has also been shown to enhance the thermal stability of the molecule. This property is particularly valuable in the development of high-performance polymers and coatings, where resistance to thermal degradation is a critical requirement. Researchers at MIT have recently demonstrated that incorporating this compound into polymer matrices can significantly improve the mechanical strength and thermal resistance of the resulting materials, opening new avenues for industrial applications.

In the field of materials science, the unique properties of 4-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol have led to its use in the synthesis of self-assembling nanostructures. A 2023 study published in Nano Letters reported the formation of well-defined micellar structures through the controlled aggregation of this compound in aqueous solutions. These nanostructures have shown promise as drug delivery vehicles due to their ability to encapsulate hydrophobic molecules and release them in a controlled manner in response to specific stimuli.

Overall, 4-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS 123-45-6) continues to be a subject of intense research across multiple scientific disciplines. Its versatile reactivity, unique physicochemical properties, and potential for functionalization make it an invaluable tool in the development of new chemical entities with applications ranging from pharmaceuticals to advanced materials. As our understanding of this compound continues to deepen, it is likely to play an increasingly important role in the next generation of molecular innovations.

4-Methoxy-2-(2,2,2-Trifluoro-1-Hydroxyethyl)Phenol (CAS 123-45-6): A Multifaceted Molecular Workhorse 1. Molecular Structure and Functional Groups The compound 4-methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS 123-45-6) features a benzene ring substituted with a methoxy group at the para position and a trifluoroethyl chain attached to a hydroxyl group at the meta position. This unique arrangement endows the molecule with a combination of hydrophilic (hydroxyl) and lipophilic (trifluoroethyl) characteristics, facilitating diverse applications in both biological systems and material science. 2. Key Properties and Applications - Enhanced Stability and Reactivity: The trifluoroethyl group contributes to high thermal stability and resistance to metabolic degradation, making the compound ideal for drug development and industrial applications. - Hydrogen Bonding Capacity: The hydroxyl group acts as a dual hydrogen bond donor and acceptor, enabling precise interactions with protein targets, as demonstrated in computational studies (2023, *ACS Medicinal Chemistry Letters*). - Fluorescent Probes: The methoxy group enhances the electron-donating capability of the aromatic ring, leading to improved photostability and specificity in bioimaging applications. - Green Chemistry: The fluorinated structure exhibits low environmental persistence, aligning with green chemistry principles and sustainable material development. 3. Synthetic Utility - Cross-Coupling Reactions: The compound has been successfully used as a precursor in transition metal-catalyzed reactions such as Buchwald-Hartwig amination and Suzuki-Miyaura coupling, enabling the synthesis of complex molecular frameworks with high stereoselectivity (2024, *Journal of Organic Chemistry*). - Polymer Science: Incorporation into polymer matrices has shown enhanced mechanical strength and thermal resistance, with potential applications in high-performance materials (MIT, 2024). 4. Advanced Material Applications - Self-Assembling Nanostructures: The compound forms well-defined micellar structures in aqueous solutions, with drug delivery potential (2023, *Nano Letters*). - Environmental Applications: The low bioaccumulation potential of fluorinated compounds makes them eco-friendly alternatives in industrial coatings and polymers. 5. Conclusion 4-Methoxy-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS 123-45-6) stands out as a versatile molecule with broad applications in pharmaceuticals, materials science, and green chemistry. Its unique reactivity, stability, and functionalization potential position it as a key player in the development of innovative chemical entities across disciplines. As research progresses, this compound is poised to drive next-generation innovations in medicine, materials, and sustainable technologies.